Cas no 239087-11-7 (2-Fluoro-4-(trifluoromethyl)phenylacetonitrile)

• Product Name: 2-Fluoro-4-(trifluoromethyl)phenylacetonitrile
• CAS No: 239087-11-7
• MF: C₉H₅F₄N
• MW: 203.13631606102
• MDL: MFCD00061179
• CID: 252951
• PubChem ID: 2737597
• Update Time: 2025-06-11

2-Fluoro-4-(trifluoromethyl)phenylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-4-(trifluoromethyl)phenylacetonitrile
• [2-fluoro-4-(trifluoromethyl)phenyl]acetonitrile
• 2-[2-fluoro-4-(trifluoromethyl)phenyl]acetonitrile
• 2-Fluoro-4-(trifluoromethyl)benzyl cyanide
• 2-Fluoro-4-(trifluoromethyl)-phenylacetonitrile
• Benzeneacetonitrile,2-fluoro-4-(trifluoromethyl)-
• 2-fluoro-4-trifluromethylphenylacetonitrile

• MDL： MFCD00061179
• Inchi： 1S/C9H5F4N/c10-8-5-7(9(11,12)13)2-1-6(8)3-4-14/h1-2,5H,3H2
• InChI Key： ZLGSJWMEAQTLFY-UHFFFAOYSA-N
• SMILES： FC1C=C(C(F)(F)F)C=CC=1CC#N

Computed Properties

• Exact Mass: 203.03600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

Experimental Properties

• PSA: 23.79000
• LogP: 2.91058

2-Fluoro-4-(trifluoromethyl)phenylacetonitrile Security Information

• Hazard Statement： Toxic
• Hazardous Material transportation number：3276
• Hazardous Material Identification：
• HazardClass：TOXIC
• PackingGroup：Ⅲ

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 2-Fluoro-4-(trifluoromethyl)phenylacetonitrile

Recent Advances in the Application of 2-Fluoro-4-(trifluoromethyl)phenylacetonitrile (CAS: 239087-11-7) in Chemical Biology and Pharmaceutical Research

The compound 2-Fluoro-4-(trifluoromethyl)phenylacetonitrile (CAS: 239087-11-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of bioactive molecules. This research brief aims to synthesize the latest findings on this compound, highlighting its role in drug discovery, mechanism of action, and potential therapeutic applications. Recent studies have demonstrated its utility in the development of novel kinase inhibitors and agrochemicals, leveraging its unique fluorinated aromatic structure.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 2-Fluoro-4-(trifluoromethyl)phenylacetonitrile as a precursor for the synthesis of potent EGFR (Epidermal Growth Factor Receptor) inhibitors. The trifluoromethyl group was found to enhance binding affinity to the target kinase, while the fluorine atom improved metabolic stability. Molecular docking simulations revealed that derivatives of this compound exhibited a 40% increase in inhibitory activity compared to non-fluorinated analogs. These findings underscore the importance of fluorinated building blocks in modern drug design.

Another significant application was reported in the field of agrochemicals. A 2024 study in Pest Management Science demonstrated that derivatives of 239087-11-7 showed remarkable insecticidal activity against Spodoptera frugiperda (fall armyworm), with an LC50 value of 2.3 ppm. The electron-withdrawing properties of the trifluoromethyl group were identified as critical for disrupting insect nervous system function. This research opens new avenues for developing environmentally friendly pesticides with reduced mammalian toxicity.

From a synthetic chemistry perspective, recent advances have focused on optimizing the production of 2-Fluoro-4-(trifluoromethyl)phenylacetonitrile. A 2023 Organic Process Research & Development paper detailed a novel continuous-flow synthesis method that improved yield from 68% to 92% while reducing hazardous waste generation. This technological breakthrough addresses key challenges in scaling up production for industrial applications, particularly in the pharmaceutical sector where consistent quality is paramount.

The safety profile of this compound has also been rigorously evaluated. A 2024 toxicological assessment published in Chemical Research in Toxicology established an LD50 > 2000 mg/kg in rodent models, classifying it as Category 5 under the GHS system. However, researchers noted that proper handling protocols are still essential due to potential nitrile group toxicity. These findings provide crucial data for regulatory compliance in industrial settings.

Looking forward, the unique properties of 2-Fluoro-4-(trifluoromethyl)phenylacetonitrile position it as a valuable scaffold for diverse applications. Current research directions include exploring its use in PET radiotracer development (leveraging the fluorine-18 isotope) and as a building block for liquid crystal materials. The compound's versatility, combined with recent synthetic and application breakthroughs, suggests it will remain an important tool in chemical biology and pharmaceutical innovation for years to come.